Cas no 208709-23-3 (4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile)

• Product Name: 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile
• CAS No: 208709-23-3
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4515840
• PubChem ID: 901132
• Update Time: 2025-05-23

4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-oxo-3-oxazolidinyl)-
• 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile
• AKOS026727341
• 208709-23-3
• EN300-37065
• F8880-6812
• Z367677750
• CS-0247629
• AI-204/31758004
• 100-534-5
• G25559
• SCHEMBL23299517
• Oprea1_409473

• Inchi： 1S/C10H8N2O2/c11-7-8-1-3-9(4-2-8)12-5-6-14-10(12)13/h1-4H,5-6H2
• InChI Key： NOGQVHPYVQQIIJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCOC2=O)C=C1

Computed Properties

• Exact Mass: 188.058577502Da
• Monoisotopic Mass: 188.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile

Comprehensive Overview of 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile (CAS No. 208709-23-3)

4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile (CAS No. 208709-23-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted oxazolidinone derivative is characterized by its unique molecular structure, combining a benzonitrile moiety with a 2-oxo-1,3-oxazolidine ring. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting microbial infections and inflammatory pathways.

In recent years, the demand for oxazolidinone derivatives has surged due to their role in developing novel antibiotics. Researchers are actively exploring compounds like 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile to address the growing challenge of antibiotic resistance. Its mechanism of action, which often involves inhibition of bacterial protein synthesis, aligns with current trends in antimicrobial drug discovery. This compound's potential applications extend to crop protection, where its derivatives may serve as eco-friendly pesticides.

The synthesis of 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile typically involves multi-step organic reactions, including cyclization and nitrile functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the pharmaceutical industry's shift toward green chemistry practices. Analytical methods like HPLC and NMR spectroscopy are crucial for verifying its purity and structural integrity.

From a commercial perspective, CAS 208709-23-3 is primarily supplied by specialty chemical manufacturers catering to pharmaceutical R&D sectors. Its market growth is driven by increasing investments in precision medicine and personalized therapeutics. Regulatory compliance, including REACH and GMP standards, ensures its safe handling and application in controlled environments.

Emerging studies suggest that modifications to the oxazolidinone core of this compound could enhance its bioavailability and reduce side effects—a critical consideration for drug formulation scientists. Computational chemistry tools, such as molecular docking, are being leveraged to predict its interactions with biological targets, accelerating the drug development pipeline.

Environmental and toxicological assessments of 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile indicate low ecotoxicity, making it a candidate for sustainable agrochemical formulations. This aligns with global initiatives like the European Green Deal, which prioritizes safer alternatives to conventional pesticides. Additionally, its stability under various pH conditions makes it suitable for formulation chemistry applications.

In summary, 4-(2-oxo-1,3-oxazolidin-3-yl)benzonitrile represents a versatile chemical entity with dual applications in human health and agricultural science. Its continued exploration underscores the intersection of medicinal chemistry and material innovation, addressing pressing challenges in both fields. Future research may uncover additional functionalities, further solidifying its importance in industrial and academic settings.